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Compound of Interest

Compound Name: Methanethiolate

Cat. No.: B1210775

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for sodium
methanethiolate (CAS 5188-07-8), a potent nucleophile utilized in organic synthesis.[1][2] Due
to its hazardous properties, a thorough understanding of safety protocols is crucial for all
personnel handling this compound.

Hazard Identification and Classification

Sodium methanethiolate is classified as a hazardous substance presenting multiple risks. It is
a flammable solid that is also toxic if swallowed and causes severe skin burns and eye
damage.[3][4][5] Upon contact with moisture or acids, it liberates methanethiol, a toxic and
flammable gas with a potent, unpleasant odor.[6][7][8]

GHS Hazard Classification
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Hazard Class Category Hazard Statement
Flammable Solids Category 1/2 H228: Flammable solid[3][5]
o H301: Toxic if swallowed[3][5]
Acute Toxicity, Oral Category 3 ]
H314: Causes severe skin
Skin Corrosion/Irritation Category 1A/1B burns and eye damage[3][4][5]
[°]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[7][9]

Toxicological Properties

The toxicity of sodium methanethiolate is primarily attributed to the methanethiolate anion
and its protonated form, methanethiol.

Quantitative Toxicological Data

Parameter Species Route Value Reference

LD50 Rat Oral 116 mg/kg 9]
109 mg/kg (in

LD50 Rat Oral [10]
methanol)

Dermal LD50 Rat Dermal > 84.8 mg/kg [10]

LC50 (of .

Rat Inhalation (4h) 675 ppm [8][10]

methanethiol)

Mechanism of Toxicity

Methanethiol is known to be toxic through its ability to inhibit cytochrome ¢ oxidase, a critical
enzyme in the mitochondrial electron transport chain, thereby disrupting cellular respiration.[8]
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Caption: Simplified diagram of methanethiol's toxic action on cellular respiration.

Metabolic Pathway

Under normal physiological conditions, methanethiol is detoxified by the enzyme selenium-
binding protein 1 (SELENBP1), which acts as a methanethiol oxidase, converting it to less
harmful substances like hydrogen sulfide (H2S), hydrogen peroxide (H20:z), and formaldehyde.
[8][11]

Methanethiol Metabolism
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Methanethiol
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Click to download full resolution via product page
Caption: The primary metabolic detoxification pathway for methanethiol.

Experimental Protocols for Toxicity Testing

The toxicological data presented are typically derived from standardized studies. Below are
summaries of the methodologies for key experiments.
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Acute Oral Toxicity (Based on OECD Guideline 401)

o Objective: To determine the median lethal dose (LD50) of a substance when administered
orally.[3]

o Test Animals: Commonly, laboratory strains of rats are used, with at least 5 animals per dose
level.[3]

o Methodology:

o The test substance is administered in graduated doses to several groups of animals, with
one dose per group.[3]

o Administration is typically via gavage.[3] For substances not soluble in water, a vehicle like
corn oil may be used.[3]

o Animals are observed for effects and mortality over a set period.[3]

o Animals that die during the test and surviving animals at the conclusion of the test are
subject to necropsy.[3]

o Data Analysis: The LD50 is statistically calculated as the single dose expected to cause
death in 50% of the animals.[3]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

» Objective: To assess the potential of a substance to cause skin irritation or corrosion.[4][6]
[12]

o Test Animals: The albino rabbit is the preferred species.[5][9]
o Methodology:

o Asingle dose of the test substance (0.5 g for solids) is applied to a small area of the
animal's skin.[9]
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o The application site is typically covered with a semi-occlusive dressing for an exposure
period of 4 hours.[4][9]

o After exposure, the substance is removed.[9]

o The skin is examined for signs of erythema (redness) and edema (swelling) at specified
intervals over 14 days.[9]

o Data Analysis: The degree of irritation is scored, and the reversibility of the effects is
evaluated.[9]

Safe Handling and Storage

Given its reactivity and toxicity, strict adherence to safety protocols during handling and storage
IS mandatory.

Engineering Controls

o Work with sodium methanethiolate should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[4][12]

» Use explosion-proof electrical, ventilating, and lighting equipment.[3][4][12]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[4][6]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[6][12]

» Skin Protection: Use chemical-resistant gloves and wear protective clothing to prevent skin
contact.[6][12] Fire/flame resistant clothing is also recommended.[12]

o Respiratory Protection: If exposure limits are exceeded or dust is generated, a full-face
respirator with appropriate cartridges should be used.[3][12]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[5][12]
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Prevent the formation of dust and aerosols.[12]
Use non-sparking tools to prevent ignition.[6][12]
Ground and bond containers and receiving equipment to prevent static discharge.[3][6][12]

Do not eat, drink, or smoke in areas where the chemical is handled.[3][5][12]
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Caption: A logical workflow for the safe handling of sodium methanethiolate.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1210775?utm_src=pdf-body-img
https://www.benchchem.com/product/b1210775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Storage Requirements

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][9][12]
» Keep away from heat, sparks, open flames, and other ignition sources.[3][4][12]
o Store locked up.[3][12]

e Incompatible materials to avoid include acids and strong oxidizing agents.[4]

Emergency Procedures

Prompt and appropriate action is critical in the event of an emergency involving sodium
methanethiolate.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[12] Do not use mouth-to-mouth
resuscitation.[4][12]

o Skin Contact: Immediately take off all contaminated clothing. Rinse the affected area with
plenty of water.[3][12] Seek immediate medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[12] Seek immediate medical attention.[12]

 Ingestion: Rinse mouth. Do NOT induce vomiting.[12] Call a physician or poison control
center immediately.[4]

Accidental Release Measures

o Evacuate personnel to a safe area and stay upwind.[3][12]
» Remove all sources of ignition.[12]

o Wear appropriate personal protective equipment.[12]
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» Contain the spill and collect the material using non-sparking tools.[5][12] Place in a suitable,
closed container for disposal.[12]

e Prevent the chemical from entering drains or waterways.[3][12]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]
[12]

o Specific Hazards: Flammable solid.[3] Combustion may produce hazardous gases such as
carbon oxides and sulfur oxides.[3][9]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][6][12]
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Emergency Response Decision Tree
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Caption: A simplified decision tree for initial emergency response actions.

Disposal Considerations

Waste from sodium methanethiolate must be treated as hazardous waste and disposed of in

accordance with all applicable local, regional, and national regulations.[3][4][12] Do not mix
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with other waste.[3][9] Uncleaned containers should be handled as if they contain the product
itself.[3][9] For laboratory quantities, the first rinse of any container must be collected as
hazardous waste. For highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be
collected.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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